Cas no 2092064-60-1 (2-(4-Bromo-1-methylpyrazol-3-yl)oxyacetic acid)

• Product Name: 2-(4-Bromo-1-methylpyrazol-3-yl)oxyacetic acid
• CAS No: 2092064-60-1
• MF: C₆H₇BrN₂O₃
• MW: 235.035380601883
• CID: 5408288
• PubChem ID: 131305938
• Update Time: 2025-05-23

2-(4-Bromo-1-methylpyrazol-3-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-bromo-1-methyl-1H-pyrazol-3-yl)oxy]acetic acid
• Z2583429120
• 2-(4-Bromo-1-methylpyrazol-3-yl)oxyacetic acid
• EN300-6733521
• 2092064-60-1

• Inchi： 1S/C6H7BrN2O3/c1-9-2-4(7)6(8-9)12-3-5(10)11/h2H,3H2,1H3,(H,10,11)
• InChI Key： KCHMXYVAIKQWMH-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)N=C1OCC(=O)O

Computed Properties

• Exact Mass: 233.96400g/mol
• Monoisotopic Mass: 233.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-(4-Bromo-1-methylpyrazol-3-yl)oxyacetic acid

2-(4-Bromo-1-methylpyrazol-3-yl)oxyacetic Acid: A Comprehensive Overview

2-(4-Bromo-1-methylpyrazol-3-yl)oxyacetic acid, identified by the CAS registry number 2092064-60-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a pyrazole ring substituted with bromine and a methyl group, has garnered attention due to its potential applications in drug discovery and chemical synthesis. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

The synthesis of 2-(4-bromo-1-methylpyrazol-3-yl)oxyacetic acid involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by bromination and subsequent functionalization to introduce the oxyacetic acid moiety. The precise control of reaction conditions is crucial to ensure high yields and purity, as reported in recent chemical journals. The compound's stability under various conditions has also been thoroughly investigated, revealing its suitability for use in both laboratory and industrial settings.

Recent research has focused on the biological activity of 2-(4-bromo-1-methylpyrazol-3-yl)oxyacetic acid. Studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, investigations into its cytotoxicity have revealed selective activity against certain cancer cell lines, indicating a promising avenue for anticancer drug development. These findings are supported by data from preclinical trials, which highlight the compound's efficacy and safety profile.

In terms of application, 2-(4-bromo-1-methylpyrazol-3-yl)oxyacetic acid has been explored as a building block in the synthesis of more complex molecules. Its versatility allows for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties. For instance, recent studies have reported the successful incorporation of this compound into peptide-based drugs, significantly improving their bioavailability.

The environmental impact of 2-(4-bromo-1-methylpyrazol-3-yl)oxyacetic acid has also been a topic of interest. Research into its biodegradation pathways has shown that it undergoes rapid metabolic breakdown under aerobic conditions, minimizing its ecological footprint. This is particularly important given the increasing emphasis on sustainable chemistry practices in the pharmaceutical industry.

In conclusion, 2-(4-bromo-1-methylpyrazol-3-yl)oxyacetic acid, with its CAS number 2092064-60-1, represents a valuable addition to the arsenal of compounds available for drug discovery and chemical innovation. Its unique properties, coupled with recent advancements in its synthesis and biological evaluation, position it as a key player in future therapeutic developments.